tert-butyl 2-fluoro-3-methoxymorpholine-4-carboxylate, Mixture of diastereomers
Overview
Description
Tert-butyl 2-fluoro-3-methoxymorpholine-4-carboxylate, Mixture of diastereomers (hereafter referred to as TBFMMC) is a synthetic compound that has been widely used in a variety of scientific research applications. TBFMMC is a versatile compound that can be used in a variety of chemical reactions, and has been studied for its potential applications in a variety of fields, including medicine, pharmacology, and biochemistry.
Scientific Research Applications
TBFMMC has a variety of applications in scientific research. It has been used as a reagent in a variety of chemical reactions, including the synthesis of other compounds. It has also been used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins. Additionally, TBFMMC has been used in the study of drug metabolism, and in the study of the pharmacological properties of drugs.
Mechanism of Action
The exact mechanism of action of TBFMMC is not yet fully understood. However, it is believed that the compound binds to certain enzymes and proteins, altering their structure and/or function. Additionally, TBFMMC may interact with other molecules in the cell, such as DNA and RNA, and may affect the expression of certain genes.
Biochemical and Physiological Effects
The biochemical and physiological effects of TBFMMC are not yet fully understood. However, it is believed that the compound can alter the activity of enzymes and proteins, and may affect the expression of certain genes. Additionally, TBFMMC may have an effect on the metabolism of drugs, and may affect the pharmacological properties of drugs.
Advantages and Limitations for Lab Experiments
TBFMMC has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize, and can be used in a variety of chemical reactions. Additionally, TBFMMC is relatively stable, and does not break down easily. However, the compound is not very soluble in water, and can be difficult to work with in aqueous solutions. Additionally, the compound is not very stable in the presence of light, and can break down rapidly in the presence of light.
Future Directions
There are several potential future directions for research on TBFMMC. One potential direction is to further study the biochemical and physiological effects of the compound, and to better understand its mechanism of action. Additionally, further research could be conducted to explore the potential applications of TBFMMC in the study of drug metabolism and pharmacology. Additionally, further research could be conducted to explore the potential uses of TBFMMC in other fields, such as materials science and nanotechnology. Finally, further research could be conducted to explore the potential uses of TBFMMC in the development of new drugs and therapies.
Synthesis Methods
TBFMMC is typically synthesized through a multi-step process. The first step involves the reaction of 2-fluoro-3-methoxymorpholine-4-carboxylic acid with tert-butyl bromide in the presence of a base. This reaction produces a tert-butyl ester of the acid. The second step involves the reaction of the ester with a base, such as potassium carbonate, in the presence of a catalyst, such as palladium chloride. This reaction produces a mixture of diastereomers of TBFMMC.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-fluoro-3-methoxymorpholine-4-carboxylate involves the reaction of tert-butyl 2-amino-3-methoxymorpholine-4-carboxylate with a fluorinating agent to introduce the fluorine atom. The resulting intermediate is then protected with a tert-butyl group before being subjected to a diastereoselective reaction to form the mixture of diastereomers.", "Starting Materials": [ "tert-butyl 2-amino-3-methoxymorpholine-4-carboxylate", "Fluorinating agent", "tert-Butyl alcohol", "Hydrochloric acid", "Sodium bicarbonate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-amino-3-methoxymorpholine-4-carboxylate in a mixture of tert-butyl alcohol and water.", "Step 2: Add the fluorinating agent to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction with hydrochloric acid and extract the product with ethyl acetate.", "Step 4: Wash the organic layer with sodium bicarbonate solution and water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.", "Step 6: Protect the amino group with tert-butyl group using tert-butyl chloroformate and triethylamine.", "Step 7: Subject the protected intermediate to a diastereoselective reaction using a suitable reagent to form the mixture of diastereomers.", "Step 8: Purify the product by column chromatography or recrystallization." ] } | |
CAS RN |
2408970-66-9 |
Product Name |
tert-butyl 2-fluoro-3-methoxymorpholine-4-carboxylate, Mixture of diastereomers |
Molecular Formula |
C10H18FNO4 |
Molecular Weight |
235.3 |
Purity |
95 |
Origin of Product |
United States |
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